Cas no 52047-22-0 (Pentanamide, 2-bromo-, (R)-)
Pentanamide, 2-bromo-, (R)- structure
Product Name:Pentanamide, 2-bromo-, (R)-
CAS No:52047-22-0
MF:C5H10BrNO
MW:180.04300069809
CID:360794
PubChem ID:71365839
Update Time:2025-04-19
Pentanamide, 2-bromo-, (R)- Chemical and Physical Properties
Names and Identifiers
-
- Pentanamide, 2-bromo-, (R)-
- (2R)-2-bromopentanamide
- 52047-22-0
- DTXSID60789223
-
- Inchi: 1S/C5H10BrNO/c1-2-3-4(6)5(7)8/h4H,2-3H2,1H3,(H2,7,8)/t4-/m1/s1
- InChI Key: SUQPMLQLMVIHIJ-SCSAIBSYSA-N
- SMILES: Br[C@@H](C(N)=O)CCC
Computed Properties
- Exact Mass: 178.9946
- Monoisotopic Mass: 178.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 84.5
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 43.1Ų
Experimental Properties
- PSA: 43.09
Pentanamide, 2-bromo-, (R)- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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